Cas no 1261936-31-5 (3-(2-Chloro-4-ethoxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(2-Chloro-4-ethoxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261936-31-5
• MF: C₁₆H₁₅ClO₄
• MW: 306.740904092789
• MDL: MFCD18322325
• CID: 2764604
• PubChem ID: 53228156
• Update Time: 2025-04-21

3-(2-Chloro-4-ethoxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-ethoxyphenyl)-5-methoxybenzoic acid, 95%
• 1261936-31-5
• MFCD18322325
• 3-(2-CHLORO-4-ETHOXYPHENYL)-5-METHOXYBENZOIC ACID
• DTXSID50691689
• 2'-Chloro-4'-ethoxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Chloro-4-ethoxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18322325
• Inchi： 1S/C16H15ClO4/c1-3-21-12-4-5-14(15(17)9-12)10-6-11(16(18)19)8-13(7-10)20-2/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key： QITPZHSKMQKYOA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)OC)OCC

Computed Properties

• Exact Mass: 306.0658866Da
• Monoisotopic Mass: 306.0658866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls